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Compound of Interest

Compound Name: Anticancer agent 214

Cat. No.: B15589594 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Anticancer Agent 214 (also known as HMN-214 or

IVX-214), a potent Camptothecin compound.

This document provides immediate, essential safety protocols and logistical plans to ensure the

protection of laboratory personnel and the integrity of research activities involving Anticancer
Agent 214. Adherence to these procedures is critical due to the cytotoxic nature of this

investigational compound.

Compound Identification and Properties
A summary of the key quantitative data for Anticancer Agent 214 is presented below.
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Property Value Source

Synonyms HMN-214, IVX-214
MedchemExpress, Selleck

Chemicals

CAS Number 2916404-95-8 Targetmol

Molecular Formula C₂₃H₂₂FN₃O₄ -

Molecular Weight 423.4 g/mol -

IC₅₀ (MCF-7 cells) 2.6 nM MedchemExpress

IC₅₀ (MDA-MB-231 cells) 15.7 nM MedchemExpress

Mean IC₅₀ (22 human tumor

cell lines)

118 nM (for active metabolite

HMN-176)
Selleck Chemicals

Storage (Stock Solution)
-80°C for 2 years; -20°C for 1

year
MedchemExpress

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Anticancer Agent 214 in any

form (solid or in solution). The following table outlines the required PPE.
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PPE Category Item
Specifications and
Procedures

Hand Protection Double Gloves

Wear two pairs of

chemotherapy-tested, powder-

free nitrile gloves. The inner

glove should be worn under

the gown cuff, and the outer

glove over the cuff. Change

the outer glove immediately if

contaminated, and change

both pairs at least every hour.

Body Protection Disposable Gown

A disposable, non-permeable,

solid-front gown with long

sleeves and tight-fitting cuffs is

required.

Eye and Face Protection
Safety Goggles and Face

Shield

Wear tightly fitting safety

goggles with side shields. A full

face shield should be worn in

addition to goggles when there

is a risk of splashing.

Respiratory Protection Respirator

For handling the powdered

form of the agent or when

there is a risk of aerosolization,

a fit-tested N95 or higher-level

respirator is required.

Operational Procedures: Step-by-Step Guidance
The following protocols provide detailed methodologies for the safe handling of Anticancer
Agent 214.

1. Preparation of Stock Solutions

Engineering Controls: All manipulations involving the solid compound or concentrated stock

solutions must be performed in a certified chemical fume hood or a Class II biological safety
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cabinet that is vented to the outside.

Surface Preparation: Work surfaces should be covered with a disposable, plastic-backed

absorbent pad.

Weighing the Compound:

Don all required PPE as outlined in the table above.

Tare a clean, tared weigh boat on an analytical balance inside the fume hood.

Carefully weigh the desired amount of Anticancer Agent 214 powder. Avoid creating dust.

Close the primary container immediately after weighing.

Solubilization:

Add the appropriate solvent (e.g., DMSO) to the vessel containing the weighed compound.

Gently swirl or vortex to dissolve the compound completely.

Wipe the exterior of the container with a disposable wipe moistened with 70% isopropyl

alcohol.

Clearly label the container with the compound name, concentration, solvent, date, and

"Cytotoxic Agent."

2. Storage of Anticancer Agent 214

Solid Compound: Store in a tightly sealed container in a designated, labeled, and well-

ventilated area, away from incompatible materials.

Stock Solutions: Store in a tightly sealed vial at -20°C for up to one year or at -80°C for up to

two years[1]. Ensure vials are placed in a secondary container to prevent spills.

Disposal Plan
All materials that come into contact with Anticancer Agent 214 are considered cytotoxic waste

and must be disposed of according to institutional and regulatory guidelines.
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Waste Segregation and Disposal

Waste Type Disposal Container Procedure

Solid Waste
Labeled Cytotoxic Waste

Container (e.g., yellow bin)

Includes used PPE (gloves,

gown, etc.), disposable

labware (pipette tips, tubes),

and contaminated absorbent

pads.

Sharps Waste
Puncture-Resistant Sharps

Container for Cytotoxic Waste

Includes needles, syringes,

and other sharp objects

contaminated with the agent.

Liquid Waste
Labeled Cytotoxic Liquid

Waste Container

Includes unused or expired

solutions of Anticancer Agent

214. Do not dispose of down

the drain.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent exposure.

Alert Personnel: Immediately alert others in the area of the spill.

Evacuate: If the spill is large or involves a significant amount of powder, evacuate the

immediate area.

Don PPE: Before cleaning, don the appropriate PPE, including a respirator.

Contain the Spill:

Liquids: Cover with absorbent pads, starting from the outside and working inward.

Solids: Gently cover with damp absorbent pads to avoid raising dust.

Clean the Area:
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Carefully collect all contaminated materials and place them in a designated cytotoxic

waste container.

Clean the spill area with a detergent solution, followed by a rinse with water.

Wipe the area with 70% isopropyl alcohol.

Dispose of Waste: All materials used for cleanup must be disposed of as cytotoxic waste.

Report the Incident: Report the spill to the laboratory supervisor and the institutional

environmental health and safety office.

Visual Workflow and Relationship Diagrams
The following diagrams illustrate the key processes for handling and disposing of Anticancer
Agent 214.

Preparation Phase Experimental Phase Post-Experiment

1. Don Full PPE 2. Prepare Work Area
(Fume Hood, Absorbent Pad) 3. Weigh Compound 4. Solubilize in Solvent 5. Label and Store 6. Perform Experiment 7. Decontaminate Work Area 8. Segregate Waste 9. Doff PPE

Click to download full resolution via product page

Caption: Operational Workflow for Handling Anticancer Agent 214.
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Caption: Disposal Plan for Anticancer Agent 214 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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